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Compound of Interest

Compound Name: PIK-75

Cat. No.: B1677873 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution of PIK-75, a potent

inhibitor of phosphoinositide 3-kinase (PI3K) alpha and DNA-dependent protein kinase (DNA-

PK), for use in a variety of in vitro experimental settings.

Introduction
PIK-75 is a widely utilized small molecule inhibitor in cancer research and cell signaling

studies.[1][2] Proper dissolution and preparation of PIK-75 are critical for obtaining accurate

and reproducible experimental results. This document outlines the recommended solvents,

preparation of stock solutions, and handling procedures to ensure the stability and efficacy of

the compound in in vitro assays.

Data Presentation: Solubility and Stock Solution
Parameters
The following table summarizes the key quantitative data for dissolving PIK-75. It is important

to note that PIK-75 is available as a free base and a hydrochloride salt, which may have

slightly different molecular weights and solubilities.
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Parameter Value Source(s)

Molecular Weight (Free Base) 452.3 g/mol [2]

Molecular Weight (HCl Salt) 488.74 g/mol

Primary Recommended

Solvent
Dimethyl sulfoxide (DMSO) [3][4]

Alternative Solvent N,N-Dimethylformamide (DMF) [2]

Aqueous Solubility Insoluble [3]

Solubility in DMSO Up to 11 mg/mL (22.51 mM) [3]

Recommended Stock

Concentration
10 mM in DMSO [1]

Storage of Stock Solution -20°C [1][4]

Long-term Stability Up to 12 months at -20°C

Experimental Protocols
Materials

PIK-75 powder (free base or HCl salt)

High-purity, anhydrous, or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM PIK-75 Stock Solution in
DMSO

Pre-dissolution Preparation:
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Bring the PIK-75 vial to room temperature before opening to prevent condensation.

Use high-purity, anhydrous DMSO to prepare the stock solution. Hygroscopic DMSO can

significantly impact the solubility of the product.[3]

Calculation of Required Mass and Volume:

To prepare a 10 mM stock solution, use the following formula: Mass (mg) = 10 mmol/L *

Volume (L) * Molecular Weight ( g/mol )

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution of PIK-75 (free base,

MW = 452.3 g/mol ): Mass (mg) = 10 * 0.001 * 452.3 = 4.523 mg

Dissolution Procedure:

Weigh out the calculated amount of PIK-75 powder and place it in a sterile microcentrifuge

tube.

Add the corresponding volume of DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath

for 5-10 minutes.[3] Gentle warming can also aid dissolution.[4]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C for long-term storage.[1][4]

Protocol for Preparing Working Solutions for Cell
Culture Experiments
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Thawing the Stock Solution:

Thaw an aliquot of the 10 mM PIK-75 stock solution at room temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment. It is recommended to prepare intermediate

dilutions to ensure accuracy.

For example, to prepare a 1 µM working solution from a 10 mM stock, you can perform a

1:100 dilution followed by a 1:10 dilution in cell culture medium.

Final Concentration in Culture:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Mandatory Visualization
The following diagrams illustrate the key signaling pathway inhibited by PIK-75 and the

experimental workflow for its preparation and use.

Receptor Tyrosine
Kinase (RTK)

PI3Kα PIP3  ConvertsPIK-75 Inhibits

PIP2

PDK1 Akt/PKBPhosphorylates mTORC1 Downstream
Signaling

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1677873?utm_src=pdf-body
https://www.benchchem.com/product/b1677873?utm_src=pdf-body
https://www.benchchem.com/product/b1677873?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: PI3K Signaling Pathway Inhibition by PIK-75.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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